Cas no 1806329-83-8 (Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate
• CAS No: 1806329-83-8
• MF: C₁₂H₉F₃N₂O₄
• MW: 302.206073522568
• CID: 4943290
• Update Time: 2025-05-22

Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9F3N2O4/c1-2-21-10(18)5-8-3-7(6-16)4-9(17(19)20)11(8)12(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： OAOYVPLVPFCSDA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=CC=1CC(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 452
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate

Ethyl 5-Cyano-3-Nitro-2-(Trifluoromethyl)Phenylacetate: A Comprehensive Overview

Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate, identified by the CAS number 1806329-83-8, is a complex organic compound with significant potential in various chemical applications. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group at position 5, a nitro group at position 3, and a trifluoromethyl group at position 2. The acetate ester functionality further enhances its reactivity and versatility in synthetic chemistry.

The synthesis of Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate involves a series of carefully controlled reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts to optimize reaction conditions, reducing energy consumption and minimizing byproducts.

One of the most intriguing aspects of this compound is its reactivity under various reaction conditions. The presence of electron-withdrawing groups such as cyano and nitro substituents significantly influences the electronic properties of the aromatic ring, making it highly susceptible to electrophilic substitution reactions. This characteristic has been exploited in the development of novel heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the role of Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate as an intermediate in the synthesis of bioactive molecules. For instance, its use in constructing complex natural product analogs has shown promise in anti-cancer drug discovery. The trifluoromethyl group, known for its lipophilic properties, enhances drug permeability and bioavailability, making this compound a valuable building block in medicinal chemistry.

In addition to its role in drug discovery, Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate has found applications in materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being investigated for use in high-performance composites and advanced coatings.

The structural uniqueness of this compound also makes it an attractive candidate for studying chemical reactivity under extreme conditions. Recent experiments conducted at low temperatures have revealed insights into its kinetic behavior during nucleophilic aromatic substitution reactions. Such studies are crucial for understanding fundamental chemical mechanisms and improving synthetic strategies.

Ethical considerations and safety protocols are paramount when handling Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate due to its reactive nature. Proper storage conditions and controlled exposure are essential to prevent unintended reactions or hazards. Researchers are encouraged to adhere to standard laboratory practices to ensure safe handling and disposal of this compound.

In conclusion, Ethyl 5-cyano-3-nitro-2-(trifluoromethyl)phenylacetate (CAS No. 1806329-83-8) stands as a testament to the ingenuity of modern synthetic chemistry. Its diverse applications across pharmaceuticals, materials science, and fundamental chemical research underscore its importance as a versatile building block in organic synthesis. As research continues to uncover new avenues for its utilization, this compound is poised to play an even greater role in advancing scientific innovation.